Cas no 4578-63-6 (4-tert-butyl-2-hydroxybenzoic acid)

4-tert-butyl-2-hydroxybenzoic acid Properties

Names and Identifiers

• 4-(tert-Butyl)-2-hydroxybenzoic acid
• 4-tert-butyl-2-hydroxybenzoic acid
• Benzoic acid, 4-(1,1-dimethylethyl)-2-hydroxy-
• SCHEMBL342607
• EN300-171434
• CS-0005807
• 4-(tert-butyl)-2-hydroxybenzoicacid
• 4578-63-6
• DEZCCOKUEFEDGQ-UHFFFAOYSA-N
• MFCD16999904
• AKOS016007385
• 2-hydroxy-4-tert-butyl-benzoic Acid
• DB-367980
• DTXSID00330839
• 4-(1,1-dimethylethyl)-2-hydroxybenzoic acid
• MB25463
• AS-62008
• +Expand

• MDL： MFCD16999904
• InChIKey： DEZCCOKUEFEDGQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14O3/c1-11(2,3)7-4-5-8(10(13)14)9(12)6-7/h4-6,12H,1-3H3,(H,13,14)
• SMILES： CC(C)(C)C1=CC(=C(C=C1)C(=O)O)O

Computed Properties

• Exact Mass: 194.09432
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 194.094294304g/mol
• Heavy Atom Count: 14
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53
• Melting Point: 154-155 ºC
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),
• Density: 1.162±0.06 g/cm3 (20 ºC 760 Torr),